Cas no 1701826-18-7 (1-ethyl-5-fluoro-1H-pyrazole-4-sulfonamide)

• Product Name: 1-ethyl-5-fluoro-1H-pyrazole-4-sulfonamide
• CAS No: 1701826-18-7
• MF: C₅H₈FN₃O₂S
• MW: 193.1993227005
• CID: 5245328
• PubChem ID: 130493756
• Update Time: 2025-05-21

1-ethyl-5-fluoro-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-sulfonamide, 1-ethyl-5-fluoro-
• 1-ethyl-5-fluoro-1H-pyrazole-4-sulfonamide

• Inchi： 1S/C5H8FN3O2S/c1-2-9-5(6)4(3-8-9)12(7,10)11/h3H,2H2,1H3,(H2,7,10,11)
• InChI Key： ZUDDQSVKEYBDLJ-UHFFFAOYSA-N
• SMILES： N1(CC)C(F)=C(S(N)(=O)=O)C=N1

Additional information on 1-ethyl-5-fluoro-1H-pyrazole-4-sulfonamide

1-Ethyl-5-fluoro-1H-pyrazole-4-sulfonamide (CAS No. 1701826-18-7)

The compound 1-Ethyl-5-fluoro-1H-pyrazole-4-sulfonamide (CAS No. 1701826-18-7) is a highly specialized organic compound with significant applications in various fields, particularly in the pharmaceutical and chemical industries. This compound is characterized by its unique structure, which includes a pyrazole ring substituted with an ethyl group at position 1, a fluoro group at position 5, and a sulfonamide group at position 4. The combination of these substituents imparts distinctive chemical and biological properties to the molecule, making it a valuable compound for research and development.

Recent studies have highlighted the potential of 1-Ethyl-5-fluoro-1H-pyrazole-4-sulfonamide as a promising candidate in drug discovery. Its sulfonamide group is known to exhibit strong bioactivity, particularly in inhibiting certain enzymes and receptors associated with diseases such as cancer and inflammation. For instance, researchers have explored its role as a kinase inhibitor, demonstrating its ability to modulate cellular signaling pathways that are critical in the progression of various pathological conditions.

The pyrazole ring in this compound plays a pivotal role in its pharmacokinetic properties. Pyrazoles are known for their stability and ability to form hydrogen bonds, which enhance the compound's solubility and bioavailability. This makes 1-Ethyl-5-fluoro-1H-pyrazole-4-sulfonamide an attractive scaffold for designing drugs with improved pharmacokinetic profiles. Furthermore, the fluoro substituent at position 5 contributes to the compound's lipophilicity, enhancing its ability to cross biological membranes and reach target sites within the body.

One of the most recent advancements involving this compound is its application in targeted therapy for cancer. Scientists have discovered that 1-Ethyl-5-fluoro-1H-pyrazole-4-sulfonamide can selectively inhibit specific oncogenic kinases, thereby suppressing tumor growth and metastasis. Preclinical studies have shown significant antitumor activity in animal models, suggesting its potential as a novel anticancer agent. These findings have sparked considerable interest among researchers and pharmaceutical companies, leading to further investigations into its therapeutic efficacy and safety profiles.

In addition to its therapeutic applications, 1-Ethyl-5-fluoro-1H-pyrazole-4-sulfonamide has also been explored for its role in agrochemicals. Its ability to inhibit plant pathogens has been studied extensively, with promising results indicating its potential as a fungicide or herbicide. The compound's unique chemical structure allows it to interact with key enzymes involved in microbial growth, making it a viable candidate for developing environmentally friendly agricultural solutions.

The synthesis of 1-Ethyl-5-fluoro-1H-pyrazole-4-sulfonamide involves a multi-step process that combines organic synthesis techniques with advanced purification methods. Researchers have optimized the synthesis pathway to improve yield and purity, ensuring that the compound meets the stringent quality standards required for both research and commercial applications. The use of green chemistry principles in its synthesis has also been explored, reducing the environmental footprint of its production process.

From a structural perspective, 1-Ethyl-5-fluoro-1H-pyrazole-4-sulfonamide exhibits remarkable versatility due to the functional groups present on its pyrazole ring. The sulfonamide group provides nucleophilic character, enabling it to participate in various chemical reactions such as nucleophilic substitutions and additions. This makes it an ideal building block for constructing more complex molecules with tailored functionalities.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular docking studies have revealed that 1-Ethyl-5-fluoro-1H-pyrazole-4-sulfonamide can bind effectively to target proteins with high affinity and specificity. These insights have paved the way for rational drug design strategies aimed at improving the compound's therapeutic index while minimizing off-target effects.

In conclusion, 1-Ethyl-5-fluoro-1H-pyrazole-4-sulfonamide (CAS No. 1701826_ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ ) stands out as a versatile and promising compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with cutting-edge research findings, positions it as a key player in advancing drug discovery and development efforts. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both scientific research and industrial applications.